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Compound of Interest

Compound Name: Furylacrylic acid

Cat. No.: B7790982

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furylacrylic acid, a furan derivative with the chemical formula C7HeO3, has been a compound
of interest in organic synthesis and medicinal chemistry for over a century.[1] Characterized by
a furan ring attached to an acrylic acid moiety, this molecule serves as a versatile building block
for more complex chemical structures, including pharmaceuticals and polymers. This technical
guide provides an in-depth exploration of the discovery, historical synthesis, and known
biological interactions of furylacrylic acid, presenting key data in a structured format for
researchers and drug development professionals.

Physicochemical Properties

Furylacrylic acid is a crystalline solid, appearing as pale yellow to brown needles or powder.
[1] It is soluble in various organic solvents and moderately soluble in water.
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Property Value

IUPAC Name 3-(furan-2-yl)prop-2-enoic acid
CAS Number 539-47-9

Molecular Formula C7HeOs3

Molecular Weight 138.12 g/mol

Melting Point 139-141 °C

Boiling Point 286 °C

Historical Discovery and Synthesis

While the broader field of furan chemistry dates back to the late 18th century, the first synthesis
of furylacrylic acid is attributed to the pioneering work of English chemist William Henry
Perkin in 1877.[2][3] Perkin's synthesis utilized what is now known as the Perkin reaction, a
method for the production of a,3-unsaturated aromatic acids.[2][3]

Historically, two primary methods have been established for the synthesis of furylacrylic acid:
the Perkin reaction and the Knoevenagel condensation.

The Perkin Reaction: The Genesis of Furylacrylic Acid

The seminal synthesis of furylacrylic acid was achieved through the Perkin reaction, which
involves the aldol condensation of an aromatic aldehyde with an acid anhydride in the
presence of an alkali salt of the acid.[2][3] In the case of furylacrylic acid, furfural (an aromatic
aldehyde derived from biomass) is reacted with acetic anhydride and an alkali acetate.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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